Cas no 1009295-40-2 (3-[(4-chlorophenyl)methyl]-5-(3,4-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione)

• Product Name: 3-[(4-chlorophenyl)methyl]-5-(3,4-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• CAS No: 1009295-40-2
• MF: C₁₉H₁₇ClN₄O₂
• MW: 368.81688284874
• CID: 5432822
• Update Time: 2025-05-19

3-[(4-chlorophenyl)methyl]-5-(3,4-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methyl]-5-(3,4-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione

• Inchi： 1S/C19H17ClN4O2/c1-11-3-8-15(9-12(11)2)24-18(25)16-17(19(24)26)23(22-21-16)10-13-4-6-14(20)7-5-13/h3-9,16-17H,10H2,1-2H3
• InChI Key： MQGRSFUEDJQDNX-UHFFFAOYSA-N
• SMILES： N1C2C(=O)N(C3=CC=C(C)C(C)=C3)C(=O)C2N(CC2=CC=C(Cl)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-[(4-chlorophenyl)methyl]-5-(3,4-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione

Comprehensive Analysis of 3-[(4-chlorophenyl)methyl]-5-(3,4-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione (CAS No. 1009295-40-2)

The compound 3-[(4-chlorophenyl)methyl]-5-(3,4-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione (CAS No. 1009295-40-2) is a heterocyclic organic molecule with a unique structural framework. Its intricate design combines a pyrrolo[3,4-d]triazole core with substituted phenyl groups, making it a subject of interest in pharmaceutical and materials science research. The presence of both chlorophenyl and dimethylphenyl moieties enhances its potential for diverse applications, particularly in drug discovery and development.

In recent years, researchers have focused on heterocyclic compounds like this due to their bioactivity and versatility. The triazole and pyrrole rings in its structure are known to interact with biological targets, which has sparked investigations into its potential as a scaffold for novel therapeutics. Given the growing demand for small-molecule inhibitors and enzyme modulators, this compound aligns with current trends in precision medicine and targeted therapy development.

The synthesis of 3-[(4-chlorophenyl)methyl]-5-(3,4-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione involves multi-step organic reactions, often leveraging cross-coupling and cyclization techniques. Its CAS No. 1009295-40-2 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. Scientists frequently search for "pyrrolotriazole derivatives" or "chlorophenyl-substituted heterocycles" when exploring similar compounds, highlighting its relevance in academic and industrial settings.

From a pharmacological perspective, the compound's lipophilicity and molecular weight suggest favorable drug-like properties, a key consideration in modern medicinal chemistry. Its structural features may influence ADME profiles (Absorption, Distribution, Metabolism, and Excretion), a hot topic in drug optimization. Discussions around "bioavailability enhancement" and "structure-activity relationships (SAR)" often reference such molecules, making this compound a valuable case study.

Beyond pharmaceuticals, 3-[(4-chlorophenyl)methyl]-5-(3,4-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione has potential applications in material science. Its conjugated system and rigid architecture could contribute to organic electronics or photovoltaic materials, areas gaining traction due to the push for sustainable technologies. Researchers investigating "organic semiconductors" or "π-conjugated systems" may find this compound structurally intriguing.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm purity and structure. These techniques are critical for quality control, especially when the compound is used as a research chemical or intermediate in synthetic pathways. The demand for "high-purity specialty chemicals" continues to rise, positioning this molecule as a candidate for advanced research applications.

In summary, CAS No. 1009295-40-2 represents a chemically sophisticated entity with multifaceted potential. Its combination of aromatic substituents and fused heterocycles offers a rich platform for innovation across scientific disciplines. As interest grows in "molecular design" and "functional materials," compounds like this will remain at the forefront of scientific exploration.